Cas no 1250100-01-6 (5-NITROIMIDAZO2,1-B1,3THIAZOLE-6-SULFONYL CHLORIDE)

• Product Name: 5-NITROIMIDAZO2,1-B1,3THIAZOLE-6-SULFONYL CHLORIDE
• CAS No: 1250100-01-6
• MF: C₅H₂ClN₃O₄S₂
• MW: 267.670076847076
• MDL: MFCD16093682
• CID: 5243091
• Update Time: 2025-05-19

5-NITROIMIDAZO2,1-B1,3THIAZOLE-6-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-6-sulfonyl chloride, 5-nitro-
• 5-NITROIMIDAZO2,1-B1,3THIAZOLE-6-SULFONYL CHLORIDE

• MDL： MFCD16093682
• Inchi： 1S/C5H2ClN3O4S2/c6-15(12,13)3-4(9(10)11)8-1-2-14-5(8)7-3/h1-2H
• InChI Key： FSHYUNYZNBHLSR-UHFFFAOYSA-N
• SMILES： S1C=CN2C([N+]([O-])=O)=C(S(Cl)(=O)=O)N=C12

Additional information on 5-NITROIMIDAZO2,1-B1,3THIAZOLE-6-SULFONYL CHLORIDE

5-Nitroimidazo[2,1-b][1,3]thiazole-6-sulfonyl chloride: A Comprehensive Overview

The compound with CAS No. 1250100-01-6, commonly referred to as 5-Nitroimidazo[2,1-b][1,3]thiazole-6-sulfonyl chloride, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of sulfonyl chlorides, which are widely used in various chemical reactions due to their reactivity and versatility. The imidazo[2,1-b][1,3]thiazole core of this molecule is a heterocyclic structure that contributes significantly to its stability and reactivity.

Recent studies have highlighted the potential of 5-Nitroimidazo[2,1-b][1,3]thiazole-6-sulfonyl chloride in the field of medicinal chemistry. Its sulfonyl chloride group makes it an excellent electrophile, enabling it to participate in nucleophilic substitutions and other key reactions. This property has led to its application in the synthesis of bioactive molecules, particularly in the development of novel drug candidates targeting various therapeutic areas such as cancer and inflammation.

The imidazo[2,1-b][1,3]thiazole moiety in this compound is known for its ability to form stable complexes with metal ions, which has been exploited in the design of metallo-drugs. Recent research has demonstrated that derivatives of this compound can act as inhibitors of certain enzymes involved in disease pathways, making them promising leads for drug discovery.

In terms of synthesis, 5-Nitroimidazo[2,1-b][1,3]thiazole-6-sulfonyl chloride is typically prepared through a multi-step process involving the reaction of imidazo[2,1-b][1,3]thiazole derivatives with sulfonylating agents under controlled conditions. The introduction of the nitro group at the 5-position enhances the electron-withdrawing effects on the molecule, further increasing its reactivity and making it suitable for a wide range of chemical transformations.

One of the most intriguing aspects of this compound is its ability to undergo various functional group transformations while maintaining the integrity of its heterocyclic core. For instance, substitution reactions at the sulfonyl chloride position can yield derivatives with different functional groups, expanding its utility in organic synthesis.

From an applications perspective, 5-Nitroimidazo[2,1-b][1,3]thiazole-6-sulfonyl chloride has shown potential in materials science as well. Its ability to form stable covalent bonds with other molecules makes it a valuable building block for constructing advanced materials with tailored properties.

In conclusion, 5-Nitroimidazo[2,1-b][1,3]thiazole-6-sulfonyl chloride (CAS No. 1250100-01-6) is a versatile and reactive compound with significant potential in both medicinal chemistry and materials science. Its unique structure and reactivity continue to make it a subject of interest for researchers seeking innovative solutions in these fields.